![molecular formula C14H14F3N5 B6429454 4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine CAS No. 2549027-03-2](/img/structure/B6429454.png)
4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine (4-TFPP) is a novel pyrimidine-based compound that has been the subject of increasing research interest in recent years. 4-TFPP has been found to possess a range of interesting biological activities, such as anti-cancer, anti-inflammatory, and anti-microbial properties. It has also been studied for its potential applications in drug discovery and development.
Scientific Research Applications
4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine has been studied for its potential applications in drug discovery and development. It has been found to possess a range of interesting biological activities, such as anti-cancer, anti-inflammatory, and anti-microbial properties. It has also been studied for its potential to act as a modulator of the immune system and to act as an inhibitor of enzymes involved in the biosynthesis of nucleic acids. In addition, this compound has been studied for its potential to act as an antioxidant, to act as a modulator of the endocannabinoid system, and to act as a neuroprotective agent.
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit the activity of tyrosine kinases , which play a crucial role in the regulation of cell functions such as growth, differentiation, metabolism, and apoptosis.
Mode of Action
Similar compounds have been shown to bind to their target proteins through numerous hydrogen bonds, hydrophobic c–h…π and π…π interactions . These interactions can alter the conformation of the target protein, potentially inhibiting its activity and leading to downstream effects.
Biochemical Pathways
Inhibition of tyrosine kinases can affect multiple signaling pathways, including those involved in cell growth and apoptosis .
Result of Action
The inhibition of tyrosine kinases can lead to a decrease in cell proliferation and an increase in apoptosis, potentially providing therapeutic benefits in conditions such as cancer .
Advantages and Limitations for Lab Experiments
The use of 4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively stable in solution. In addition, it has a wide range of potential applications, as discussed above. However, there are some limitations to its use in laboratory experiments. For example, it is not water soluble and therefore must be dissolved in an appropriate solvent before use. In addition, it is not very soluble in organic solvents and therefore must be used in low concentrations.
Future Directions
There are a number of potential future directions for the research and development of 4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine. For example, further research is needed to better understand the exact mechanism of action of this compound and to identify potential new applications. In addition, further research is needed to develop more efficient and cost-effective methods of synthesis. Finally, further research is needed to explore the potential of this compound as a therapeutic agent, particularly in the treatment of cancer and other diseases.
Synthesis Methods
4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine has been synthesized using a variety of methods, such as the condensation reaction of 3-(trifluoromethyl)pyridine-2-carboxylic acid and 4-amino-1-piperazine. The reaction is catalyzed by a base such as sodium hydroxide, and the product is isolated by column chromatography. Other methods of synthesis include the reaction of 4-amino-1-piperazine with 3-(trifluoromethyl)pyridine-2-carboxylic acid chloride, and the reaction of 4-amino-1-piperazine with 3-(trifluoromethyl)pyridine-2-carboxylic anhydride.
properties
IUPAC Name |
4-[4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14F3N5/c15-14(16,17)11-2-1-4-19-13(11)22-8-6-21(7-9-22)12-3-5-18-10-20-12/h1-5,10H,6-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDOIBEIPZSKBFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=NC=C2)C3=C(C=CC=N3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14F3N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.